(6-Iodo-quinazolin-4-yl)-[3-methyl-4-(6-methyl-pyridin-3-yloxy)-phenyl]-amine

• CAS No.: 537705-05-8
• Molecular Formula: C21H17IN4O
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 6-iodo-N-[3-methyl-4-(6-methylpyridin-3-yl)oxyphenyl]quinazolin-4-amine
• InChI: InChI=1S/C21H17IN4O/c1-13-9-16(5-8-20(13)27-17-6-3-14(2)23-11-17)26-21-18-10-15(22)4-7-19(18)24-12-25-21/h3-12H,1-2H3,(H,24,25,26)
• InChI Key: HZMVPCBYZKYRMS-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)OC2=C(C=C(C=C2)NC3=NC=NC4=C3C=C(C=C4)I)C

Description

(6-Iodo-quinazolin-4-yl)-[3-methyl-4-(6-methyl-pyridin-3-yloxy)-phenyl]-amine is a useful research compound. Its molecular formula is C21H17IN4O and its molecular weight is 468.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(6-methylpyridin-3-yloxy)-3-methylbenzenamine (812 mg, 3.79 mmol) and 4-chloro-6-iodo-quinazoline (1 g, 3.4 mmol) were dissolved in isopropanol (50 ml). The reaction mixture was refluxed for 12 hours. The solid product was collected by filtration, washed with cold isopropanol (10 mL) and ether (20 mL), and air dried to afford 1.1 g of the clean desired material.